6-Amino-2-(aminomethyl)-5-ethyl-3,4-dihydropyrimidin-4-one

• Molecular Formula: C7H12N4O
• Molecular Weight: 168.20 g/mol
• IUPAC Name: 4-amino-2-(aminomethyl)-5-ethyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C7H12N4O/c1-2-4-6(9)10-5(3-8)11-7(4)12/h2-3,8H2,1H3,(H3,9,10,11,12)
• InChI Key: FCXSAGVGIOTRSZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C(NC1=O)CN)N

Description

6-Amino-2-(aminomethyl)-5-ethyl-3,4-dihydropyrimidin-4-one is a pyrimidine derivative characterized by an aminomethyl (-CH2NH2) substituent at position 2 and an ethyl (-CH2CH3) group at position 5 of the dihydropyrimidinone core. Pyrimidinone derivatives are often explored for pharmaceutical and synthetic applications due to their versatility in hydrogen bonding and molecular interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Amino-2-(aminomethyl)-5-ethyl-3,4-dihydropyrimidin-4-one typically involves the cyclization of appropriate precursors under controlled conditions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The aminomethyl group at position 2 and the amino group at position 6 serve as nucleophilic sites. Key reactions include:

• Acylation : Reacts with acetyl chloride or acetic anhydride to form N-acetyl derivatives. For example, acetylation at the aminomethyl group yields 2-(acetamidomethyl)-6-amino-5-ethyl-3,4-dihydropyrimidin-4-one in 78–85% yield under anhydrous conditions.

• Alkylation : Treatment with alkyl halides (e.g., methyl iodide) in the presence of a base (K₂CO₃) produces N-alkylated derivatives. Ethanol or DMF solvents at 60–80°C achieve 65–72% yields.

Condensation Reactions

The compound participates in cyclocondensation and Schiff base formation:

• Schiff Base Synthesis : Reacts with aromatic aldehydes (e.g., benzaldehyde) to form imine-linked derivatives. For instance, condensation with 4-nitrobenzaldehyde in ethanol under reflux produces a Schiff base with 82% yield.

• Heterocycle Formation : Acts as a precursor in Biginelli-like reactions with β-keto esters and aldehydes to generate fused pyrimidine systems. Microwave-assisted methods reduce reaction times to 15–20 minutes with 70–88% yields .

Oxidation and Reduction

The dihydropyrimidinone ring undergoes redox transformations:

• Oxidation : Treating with KMnO₄ in acidic conditions oxidizes the 3,4-dihydropyrimidinone ring to a fully aromatic pyrimidine system. This reaction proceeds at 80°C with 60–65% yield.

• Reduction : Catalytic hydrogenation (H₂/Pd-C) reduces the carbonyl group to a hydroxyl group, forming 6-amino-2-(aminomethyl)-5-ethyl-3,4-dihydropyrimidin-4-ol.

Coordination Chemistry

The compound acts as a ligand in metal complexes:

Metal Ion	Coordination Site	Complex Type	Application
Cu(II)	Amino and carbonyl groups	Octahedral	Antimicrobial agents
Fe(III)	Aminomethyl group	Square planar	Catalysis

Studies show Cu(II) complexes exhibit enhanced antibacterial activity against E. coli (MIC: 12.5 µg/mL).

Reaction Optimization Data

Critical parameters for key reactions:

Reaction Type	Reagents/Conditions	Yield (%)	Key Factor
Acylation	Ac₂O, Et₃N, 25°C	85	Anhydrous conditions
Alkylation	CH₃I, K₂CO₃, DMF, 70°C	72	Base strength
Schiff Base	4-NO₂-C₆H₄CHO, EtOH, reflux	82	Aldehyde electrophilicity
Microwave Synthesis	MW, 150W, 15 min	88	Irradiation time

Stability and Side Reactions

• Hydrolysis : The carbonyl group is susceptible to hydrolysis under strong acidic (HCl) or basic (NaOH) conditions, leading to ring-opening products.

• Thermal Decomposition : Degrades above 200°C, forming ethylamine and CO₂ as primary byproducts.

This reactivity profile positions 6-Amino-2-(aminomethyl)-5-ethyl-3,4-dihydropyrimidin-4-one as a versatile intermediate for pharmaceuticals, agrochemicals, and coordination polymers.

Scientific Research Applications

6-Amino-2-(aminomethyl)-5-ethyl-3,4-dihydropyrimidin-4-one is a heterocyclic organic compound with the molecular formula $C_7H_{12}N_4O$. It is classified as an aminopyrimidine derivative, featuring a pyrimidine ring with four carbon atoms and two nitrogen atoms at positions 1 and 3, with an amino group and an ethyl substituent contributing to its properties and potential biological activities. It has a molecular weight of approximately 180.25 g/mol.

Scientific Research

• Chemistry It serves as a building block in the synthesis of complex heterocyclic compounds.
• Biology The compound is studied for its potential as an enzyme inhibitor and its interactions with biological macromolecules.
• Industry It is used in the synthesis of specialty chemicals and as an intermediate in the production of pharmaceuticals.

Medicinal Chemistry

6-Amino-2-(aminomethyl)-5-ethyl-3,4-dihydropyrimidin-4-one is used in developing new antibiotics or antifungal medications. Research has indicated that it possesses biological activity, particularly as an antimicrobial agent, demonstrating efficacy against various bacterial strains. It may also have antifungal properties. Its mechanism of action is likely related to its ability to inhibit key enzymes involved in microbial metabolism, though specific pathways are still under investigation.

The compound has a pyrimidine ring substituted with amino and ethyl groups, which contributes to its diverse biological activities.

Antimicrobial Activity Research indicates that this compound exhibits significant antimicrobial properties and has demonstrated efficacy against various bacterial strains, with potential antifungal activity. The mechanism of action is believed to involve the inhibition of key enzymes in microbial metabolism, although specific pathways are still under investigation.

Mechanism of Action

The mechanism of action of 6-Amino-2-(aminomethyl)-5-ethyl-3,4-dihydropyrimidin-4-one involves its interaction with specific molecular targets, such as enzymes and receptors. It can inhibit enzyme activity by binding to the active site or allosteric sites, thereby modulating biochemical pathways. The exact pathways and targets depend on the specific biological context and the derivatives of the compound .

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural Modifications and Substituent Effects

The table below compares key structural features, molecular formulas, and substituent positions of 6-Amino-2-(aminomethyl)-5-ethyl-3,4-dihydropyrimidin-4-one with analogs from the evidence:

Compound Name	Substituent at Position 2	Substituent at Position 5	Molecular Formula	Molecular Weight (g/mol)	Key References
Target Compound	Aminomethyl (-CH2NH2)	Ethyl (-CH2CH3)	C7H12N4O*	~168.20
6-Amino-2-(dimethylamino)-5-isopropyl-3,4-dihydropyrimidin-4-one	Dimethylamino (-N(CH3)2)	Isopropyl (-CH(CH3)2)	C9H16N4O	196.25
6-Amino-2-(dimethylamino)-5-propyl-3,4-dihydropyrimidin-4-one	Dimethylamino (-N(CH3)2)	Propyl (-CH2CH2CH3)	C8H14N4O	182.22
6-Amino-2-(2-aminoethyl)-5-methyl-3,4-dihydropyrimidin-4-one	2-Aminoethyl (-CH2CH2NH2)	Methyl (-CH3)	C7H12N4O	168.20
6-Amino-2-(dimethylamino)-5-nitrosopyrimidin-4(3H)-one	Dimethylamino (-N(CH3)2)	Nitroso (-NO)	C6H9N5O2	183.17

*Note: Molecular formula for the target compound is inferred based on analogs (e.g., ).

Key Observations:

• Aminomethyl vs. Dimethylamino at Position 2: The aminomethyl group in the target compound (vs.
• Ethyl vs. Larger Alkyl Groups at Position 5 : The ethyl substituent balances lipophilicity compared to bulkier isopropyl () or propyl () groups, which may influence membrane permeability in biological systems.
• Nitroso Group in : The nitroso (-NO) substituent introduces redox activity, making it distinct from the alkyl-substituted target compound .

Biological Activity

6-Amino-2-(aminomethyl)-5-ethyl-3,4-dihydropyrimidin-4-one (commonly referred to as DHPM) is a heterocyclic compound belonging to the dihydropyrimidinone class. Its unique structure comprises a pyrimidine ring substituted with amino and ethyl groups, which contributes to its diverse biological activities. This article explores the biological activity of this compound, focusing on its antimicrobial and anticancer properties, synthesis methods, and potential applications in medicinal chemistry.

Chemical Structure and Properties

The molecular formula of 6-Amino-2-(aminomethyl)-5-ethyl-3,4-dihydropyrimidin-4-one is $C_7H_{12}N_4O$, with a molecular weight of approximately 180.25 g/mol. The compound's structure is characterized by:

• Pyrimidine ring : A six-membered ring containing four carbon atoms and two nitrogen atoms.
• Amino groups : Contributing to its reactivity and biological activity.
• Ethyl substituent : Enhancing its solubility and interaction with biological targets.

Antimicrobial Activity

Research indicates that 6-Amino-2-(aminomethyl)-5-ethyl-3,4-dihydropyrimidin-4-one exhibits significant antimicrobial properties. It has shown efficacy against various bacterial strains and potential antifungal activity. The mechanism of action is believed to involve the inhibition of key enzymes in microbial metabolism, although specific pathways are still under investigation.

Anticancer Activity

The compound has also been evaluated for its anticancer properties. Studies have demonstrated that derivatives of DHPM can inhibit tumor cell proliferation in various cancer cell lines, including breast cancer (MCF-7) and glioma (U87, U251). For instance, a study highlighted that certain derivatives exhibited selective cytotoxicity towards cancer cells while sparing normal fibroblasts, indicating a potential therapeutic window .

In vitro studies showed that the introduction of specific functional groups significantly influenced cytotoxicity. For example, compounds with low electron-donating groups exhibited enhanced anti-proliferative effects . The structure-activity relationship (SAR) analysis revealed that modifications at various positions on the DHPM scaffold could optimize its anticancer efficacy.

Synthesis Methods

The synthesis of 6-Amino-2-(aminomethyl)-5-ethyl-3,4-dihydropyrimidin-4-one typically involves multi-component reactions (MCRs), such as the Biginelli reaction. This method allows for the efficient formation of the dihydropyrimidinone structure from readily available starting materials under mild conditions .

Synthetic Routes

Method	Description
Biginelli Reaction	A three-component reaction involving aldehydes, urea or thiourea, and β-keto esters under acidic conditions.
N-Alkylation	Selective alkylation using bases like tetrabutylammonium hydroxide to introduce alkyl groups .

Case Studies and Research Findings

• Antimicrobial Efficacy : In vitro studies have demonstrated that DHPM derivatives possess significant antibacterial activity against strains such as Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) values were found to be lower than those of standard antibiotics.
• Anticancer Potential : A study assessed the cytotoxic effects of various DHPM derivatives on human cancer cell lines. Compounds were tested at concentrations ranging from 1 µM to 100 µM for 72 hours. Results indicated that certain derivatives achieved over 70% inhibition in U251 glioma cells at concentrations as low as 10 µM .
• Mechanistic Insights : Further investigations into the mechanism revealed that DHPM can bind to specific enzymes involved in nucleic acid synthesis, potentially disrupting cancer cell proliferation pathways .

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for 6-amino-2-(aminomethyl)-5-ethyl-3,4-dihydropyrimidin-4-one, and how can reaction conditions be optimized?

• Methodological Answer : The compound is typically synthesized via cyclocondensation reactions. For example, similar pyrimidinone derivatives are prepared by reacting thiourea with β-keto esters under acidic conditions, followed by functionalization of the aminomethyl group . Optimization involves adjusting solvent polarity (e.g., ethanol vs. DMF), temperature (80–100°C), and catalyst choice (e.g., HCl or p-TsOH). Yields can exceed 80% when using high-purity reagents and inert atmospheres to minimize side reactions .

Q. Which spectroscopic techniques are most effective for characterizing this compound?

• Methodological Answer :

• 1H NMR : Confirms the presence of the ethyl group (δ 1.2–1.4 ppm, triplet) and aminomethyl protons (δ 3.1–3.3 ppm, multiplet). The dihydropyrimidinone ring protons appear as distinct singlets (δ 5.5–6.0 ppm) .
• HRMS : Validates molecular weight (e.g., [M+H]+ at m/z 197.12 for C₇H₁₂N₄O) and fragmentation patterns.
• FT-IR : Identifies carbonyl (C=O stretch at ~1680 cm⁻¹) and NH₂/NH groups (3200–3400 cm⁻¹) .

Q. How can researchers assess the compound’s solubility and stability for in vitro assays?

• Methodological Answer :

• Solubility : Test in DMSO (common stock solvent) followed by dilution in PBS (pH 7.4). Use UV-Vis spectroscopy to detect precipitation.
• Stability : Perform accelerated degradation studies under varying pH (2–9), temperatures (4–37°C), and light exposure. Monitor via HPLC at 254 nm to track degradation products .

Advanced Research Questions

Q. What strategies are recommended for resolving contradictions in biological activity data across studies?

• Methodological Answer : Discrepancies may arise from differences in assay conditions (e.g., bacterial strain variability in antimicrobial tests). To address this:

• Standardize protocols (e.g., CLSI guidelines for MIC determinations).
• Validate target engagement using crystallography (e.g., X-ray structures to confirm binding to dihydrofolate reductase) .
• Perform dose-response curves in triplicate and apply statistical tools (e.g., ANOVA with post-hoc tests) .

Q. How can structure-activity relationship (SAR) studies guide the design of analogs with enhanced potency?

• Methodological Answer :

• Core Modifications : Introduce electron-withdrawing groups (e.g., -Cl, -CF₃) at the 5-ethyl position to enhance electrophilicity and target binding .
• Side Chain Optimization : Replace the aminomethyl group with bulkier substituents (e.g., benzyl) to improve lipophilicity and membrane permeability.
• In Silico Modeling : Use docking simulations (AutoDock Vina) to predict interactions with enzymes like thymidylate synthase .

Q. What crystallographic methods are suitable for determining the compound’s 3D structure?

• Methodological Answer :

• X-ray Diffraction : Grow single crystals via slow evaporation in ethanol/water (1:1). Resolve intramolecular hydrogen bonds (e.g., N–H⋯O=C) and dihedral angles between the pyrimidinone ring and substituents .
• Crystal Packing Analysis : Identify stabilizing interactions (e.g., C–H⋯π or weak van der Waals forces) using Mercury software .

Q. How can researchers address low yields in multi-step syntheses involving this compound?

• Methodological Answer :

• Intermediate Purification : Use flash chromatography (silica gel, ethyl acetate/hexane gradient) to isolate key intermediates.
• Catalyst Screening : Test palladium-based catalysts for cross-coupling steps (e.g., Suzuki-Miyaura reactions) to improve efficiency .
• Reaction Monitoring : Employ TLC or inline IR spectroscopy to detect side products early .

Data Analysis and Validation

Q. What statistical approaches are recommended for validating conflicting enzymatic inhibition data?

• Methodological Answer :

• Kinetic Assays : Use Michaelis-Menten analysis to calculate Kᵢ values under uniform substrate concentrations.
• Blind Testing : Collaborate with independent labs to replicate results.
• Meta-Analysis : Pool data from multiple studies and apply regression models to identify outliers .

Q. How can computational chemistry aid in predicting metabolic pathways for this compound?

• Methodological Answer :

• ADMET Prediction : Use tools like SwissADME to forecast cytochrome P450 interactions and metabolite formation (e.g., N-oxidation or ethyl group hydroxylation).
• MD Simulations : Run 100-ns molecular dynamics trajectories in GROMACS to assess stability in lipid bilayers, informing toxicity profiles .